1-Amino-2,5-dimethylhexan-2-ol
Overview
Description
1-Amino-2,5-dimethylhexan-2-ol, also known by its IUPAC name 1-amino-2,5-dimethyl-2-hexanol, is an organic compound . It has a molecular weight of 145.24 . The compound appears as a liquid .
Molecular Structure Analysis
The molecular formula of this compound is C8H19NO . The InChI code for the compound is 1S/C8H19NO/c1-7(2)4-5-8(3,10)6-9/h7,10H,4-6,9H2,1-3H3 .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
DNA Cleavage by Antitumor Agents
Research by Daniels and Gates (1996) in the "Journal of the American Chemical Society" explored the DNA cleavage abilities of certain antitumor agents, highlighting the potential of compounds like 1-Amino-2,5-dimethylhexan-2-ol in cancer treatment. These compounds exhibit selective toxicity towards oxygen-deficient cells and are believed to derive their biological activity from DNA cleavage, a critical aspect in the development of novel cancer therapies (Daniels & Gates, 1996).
Interaction with Deoxyoligonucleotide Duplexes
Patel, Bergman, and Gräslund (1991) studied the interactions of certain derivatives with deoxyoligonucleotide duplexes. Their work, published in the "European Journal of Biochemistry," provides insight into how compounds like this compound interact at the molecular level, which is crucial for understanding their potential in gene therapy and DNA-based treatments (Patel, Bergman, & Gräslund, 1991).
Synthesis of Key Intermediates in Antibiotic Preparation
The synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine, as described by Fleck et al. (2003) in "The Journal of Organic Chemistry," highlights the role of compounds like this compound in the preparation of antibiotics. This research underlines the importance of such compounds in developing treatments against various pathogens (Fleck, McWhorter, DeKam, & Pearlman, 2003).
Thin-Layer Chromatography in Biochemical Analysis
Crowshaw, Jessup, and Ramwell's (1967) research in "The Biochemical Journal" on thin-layer chromatography using derivatives of amino acids demonstrates another application of compounds like this compound in biochemical analysis. Their techniques allow for the identification and quantification of amino acids in biological fluids, an essential process in biochemical research and diagnostics (Crowshaw, Jessup, & Ramwell, 1967).
Enzymatic Studies in Microbiology
The study by Kinoshita et al. (1981) in the "European Journal of Biochemistry" on the characterization of 6-aminohexanoic-oligomer hydrolase provides insights into the role of compounds like this compound in enzymatic processes. Understanding these enzymes' characteristics is crucial in microbial ecology and industrial microbiology (Kinoshita et al., 1981).
Induction of Apoptosis in Cancer Cells
Research by Kemnitzer et al. (2004) in "Journal of Medicinal Chemistry" highlights the potential of certain compounds in inducing apoptosis in cancer cells, suggesting the therapeutic applications of this compound derivatives in oncology. This finding is critical for developing new anticancer agents (Kemnitzer et al., 2004).
Safety and Hazards
properties
IUPAC Name |
1-amino-2,5-dimethylhexan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H19NO/c1-7(2)4-5-8(3,10)6-9/h7,10H,4-6,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSFNYFUUQXHUIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCC(C)(CN)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
145.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1155915-96-0 |
Source
|
| Record name | 1-amino-2,5-dimethylhexan-2-ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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